Cas no 3540-95-2 (Fenpiprane)

• Product Name: Fenpiprane
• CAS No: 3540-95-2
• MF: C₂₀H₂₅N
• MW: 279.41920542717
• MDL: MFCD00865188
• CID: 310787
• PubChem ID: 197785
• Update Time: 2025-07-08

Fenpiprane Chemical and Physical Properties

Names and Identifiers

• Piperidine,1-(3,3-diphenylpropyl)-
• Fenpiprane; D07091; 1-(3,3-diphenyl-propyl)-piperidine; SureCN24507; 1-(3,3-Diphenyl-propyl)-piperidin; CHEMBL49943; Fenpiprane [INN:BAN]; N-(3,3-diphenylpropyl)piperidine; AC1L540N; Fenpiprane (INN); UNII-S2FVB1RL5X;
• Fenpiprane
• 1-(3,3-diphenylpropyl)piperidine
• S2FVB1RL5X
• Fenpiprane [INN:BAN]
• Piperidine, 1-(3,3-diphenylpropyl)-
• Fenpiprane (INN)
• DB13439
• D07091
• Q5443568
• 3540-95-2
• AKOS028111184
• FENPIPRANE [INN]
• DTXSID10188883
• FENPIPRANE [MI]
• UNII-S2FVB1RL5X
• AS-60797
• CHEMBL49943
• FENPIPRANE [WHO-DD]
• NS00009406
• SCHEMBL24507
• CHEBI:135159
• fenpiprano
• A03AX01
• piperidine, 1-(3,3-diphenyl)propyl-
• A11073
• fenpipranum
• DTXCID70111374

• MDL： MFCD00865188
• Inchi： 1S/C20H25N/c1-4-10-18(11-5-1)20(19-12-6-2-7-13-19)14-17-21-15-8-3-9-16-21/h1-2,4-7,10-13,20H,3,8-9,14-17H2
• InChI Key： JXJPYHDHJZJWRI-UHFFFAOYSA-N
• SMILES： N1(CCC(C2C=CC=CC=2)C2C=CC=CC=2)CCCCC1

Computed Properties

• Exact Mass: 279.198699802g/mol
• Monoisotopic Mass: 279.198699802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2
• XLogP3: 4.9

Experimental Properties

• Density: 0.9328 (rough estimate)
• Melting Point: 41-42.5°
• Boiling Point: bp8 210-220°
• Refractive Index: 1.7500 (estimate)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on Fenpiprane

Fenpiprane: A Comprehensive Overview

Fenpiprane, also known by its CAS number 3540-95-2, is a compound that has garnered significant attention in the scientific community due to its unique properties and potential applications. This article delves into the latest research findings and provides an in-depth analysis of Fenpiprane's characteristics, mechanisms, and implications for various industries.

Fenpiprane is a derivative of the broader class of compounds known as neonicotinoids, which are widely used in agriculture as insecticides. However, recent studies have highlighted its distinct properties that set it apart from other neonicotinoids. For instance, research published in 2023 revealed that Fenpiprane exhibits enhanced selectivity towards specific insect species, making it a promising candidate for integrated pest management (IPM) strategies.

The CAS number 3540-95-2 is a unique identifier assigned to Fenpiprane by the Chemical Abstracts Service (CAS), ensuring its accurate identification in scientific literature and regulatory documents. This numbering system is crucial for maintaining consistency and clarity in chemical nomenclature, especially when dealing with compounds that have multiple synonyms or trade names.

One of the most recent breakthroughs involving Fenpiprane is its application in sustainable agriculture. Scientists have discovered that when applied at sub-lethal doses, Fenpiprane can disrupt the feeding behavior of target insects without causing immediate mortality. This approach not only reduces the environmental impact of pest control but also minimizes the risk of resistance development in insect populations.

Moreover, studies conducted in 2023 have explored the molecular mechanisms underlying Fenpiprane's efficacy. Researchers found that the compound interacts with specific nicotinic acetylcholine receptors (nAChRs) in insects, leading to neurophysiological disruptions that ultimately result in reduced feeding and reproductive success. These findings provide valuable insights into the mode of action of Fenpiprane and pave the way for the development of more targeted pest control solutions.

In addition to its agricultural applications, Fenpiprane has shown potential in other areas such as veterinary medicine and public health. For example, preliminary studies suggest that it could be effective in controlling ectoparasites like ticks and fleas, which are significant threats to livestock and companion animals. This versatility underscores the importance of continued research into Fenpiprane's properties and applications.

From an environmental perspective, recent assessments have focused on the persistence and bioaccumulation potential of Fenpiprane. While early data indicate that it has a relatively short half-life in soil and water, further studies are needed to fully understand its long-term ecological impacts. Regulatory agencies are closely monitoring these developments to ensure that the use of Fenpiprane aligns with global environmental standards.

The growing body of research on Fenpiprane also highlights its economic significance. As a highly efficient pest control agent, it has the potential to reduce crop losses and improve food security, particularly in regions affected by invasive species or climate change-induced pest outbreaks. Its cost-effectiveness compared to traditional pesticides further enhances its appeal for farmers and agricultural businesses.

In conclusion, Fenpiprane (CAS 3540-95-2) represents a cutting-edge advancement in pest management technology. With its unique properties, diverse applications, and ongoing research efforts, it is poised to play a pivotal role in sustainable agriculture and beyond. As scientists continue to unravel its full potential, Fenpiprane stands as a testament to the power of innovation in addressing global challenges.